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Foreword

In the landscape of modern chemical research and pharmaceutical development, a thorough
understanding of the structural and electronic properties of molecules is paramount.
Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS) provide the foundational data for this
understanding. This guide offers an in-depth exploration of the spectroscopic signature of
methyl 3-bromo-2-methylpropanoate (CsHoBrO2), a halogenated ester with potential
applications in organic synthesis and as a building block for more complex molecules. As a
Senior Application Scientist, my aim is to not only present the spectral data but to also provide
insights into the principles behind the data acquisition and interpretation, thereby empowering
researchers to leverage this information in their own work.

Molecular Structure and Spectroscopic Overview

Methyl 3-bromo-2-methylpropanoate is a chiral ester with the following structure:
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Br-CHz-CH(CHs3)-C(=0)O-CHs

The presence of a stereocenter at the C-2 position gives rise to (R)- and (S)-enantiomers. The
spectroscopic data presented in this guide pertains to the racemic mixture unless otherwise
specified. The molecule's key structural features, including the ester functional group, the C-Br
bond, and the various proton and carbon environments, all contribute to its unique
spectroscopic fingerprint.

A holistic understanding of the molecule is best achieved by integrating the data from multiple
spectroscopic techniques. NMR spectroscopy elucidates the carbon-hydrogen framework, IR
spectroscopy identifies the functional groups present, and mass spectrometry provides
information on the molecular weight and fragmentation patterns.
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Caption: Interplay of spectroscopic techniques for molecular characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic
molecules in solution.[1] By probing the magnetic properties of atomic nuclei, primarily *H and
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13C, we can map out the connectivity and chemical environment of atoms within a molecule.

'H NMR Spectroscopy

Proton NMR provides detailed information about the number of different types of protons, their
chemical environment, and their proximity to other protons.

Experimental Protocol: Acquiring a High-Resolution tH NMR Spectrum

A standard protocol for acquiring a high-quality *H NMR spectrum of a small organic molecule
like methyl 3-bromo-2-methylpropanoate is as follows:

o Sample Preparation: Dissolve 5-25 mg of the sample in approximately 0.6 mL of a
deuterated solvent (e.g., CDCIs) in a 5 mm NMR tube.[2] The use of a deuterated solvent is
crucial to avoid large solvent signals that would obscure the analyte's signals.[3] A small
amount of an internal standard, such as tetramethylsilane (TMS), is added for chemical shift
referencing (6 = 0.00 ppm).

e Instrument Setup: The spectrum is typically acquired on a 300 MHz or higher field NMR
spectrometer. The instrument is tuned and the magnetic field is shimmed to achieve optimal
resolution.

o Data Acquisition: A standard pulse-acquire sequence is used. Key parameters include a 90°
pulse angle, a spectral width of approximately 12 ppm, an acquisition time of around 3-4
seconds, and a relaxation delay of 1-5 seconds to allow for full relaxation of the protons
between scans.[4] The number of scans can be varied to achieve an adequate signal-to-
noise ratio.

o Data Processing: The acquired free induction decay (FID) is Fourier transformed, phased,
and baseline corrected. The spectrum is then integrated to determine the relative ratios of
the different protons.

1H NMR Data Summary
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Chemical Coupling

Signal Shift (5, Multiplicity Constant (J, Integration Assighment
ppm) Hz)

a ~3.70 S - 3H -OCHs

b ~3.55 m - 2H -CH:zBr

c ~2.90 m - 1H -CH(CH3)-

d ~1.25 d ~7.0 3H -CH(CHs)-

Note: The exact chemical shifts and coupling constants can vary slightly depending on the
solvent and the specific instrument used.

Interpretation and Rationale

e -OCHs (a): The methyl ester protons appear as a singlet around 3.70 ppm. The singlet
multiplicity is due to the absence of any adjacent protons. Its downfield shift is a result of the
deshielding effect of the adjacent oxygen atom.

e -CH:2Br (b): The two protons on the carbon bearing the bromine atom are diastereotopic due
to the adjacent chiral center. They appear as a multiplet around 3.55 ppm. The bromine
atom's electron-withdrawing nature causes a significant downfield shift.

e -CH(CHB5)- (c): The single proton at the chiral center appears as a multiplet around 2.90 ppm.
It is coupled to the adjacent methyl and methylene protons, resulting in a complex splitting
pattern.

e -CH(CHs)- (d): The methyl group attached to the chiral center appears as a doublet around
1.25 ppm due to coupling with the single proton on the chiral center, with a typical coupling
constant of approximately 7.0 Hz.
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Caption: Proton assignments in methyl 3-bromo-2-methylpropanoate.

3C NMR Spectroscopy

Carbon-13 NMR provides information on the number of different carbon environments in a
molecule.

Experimental Protocol: Acquiring a 3C NMR Spectrum
The procedure is similar to that for *H NMR, with some key differences:

o Sample Preparation: A more concentrated sample (50-100 mg) is generally required due to
the lower natural abundance (1.1%) and smaller gyromagnetic ratio of the 3C nucleus.[2]

o Data Acquisition: A standard proton-decoupled pulse sequence is typically used to simplify
the spectrum to single lines for each carbon. A wider spectral width (e.g., 0-200 ppm) is
necessary. A longer relaxation delay may be needed for quaternary carbons.

13C NMR Data Summary

Chemical Shift (0, ppm) Assignment

~173 C=0 (ester carbonyl)
~52 -OCHs

~45 -CH(CHs)-

~35 -CH2Br

~15 -CH(CHs3)-
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Note: These are approximate chemical shifts and can vary slightly.

Interpretation and Rationale

C=0 (~173 ppm): The carbonyl carbon of the ester group is highly deshielded and appears
far downfield.

-OCHs (=52 ppm): The carbon of the methoxy group is deshielded by the attached oxygen.
-CH(CHs)- (~45 ppm): The methine carbon at the chiral center.
-CH2Br (~35 ppm): The carbon attached to the electron-withdrawing bromine atom.

-CH(CHs)- (~15 ppm): The methyl carbon attached to the chiral center, appearing in the
typical aliphatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule by measuring the absorption of infrared radiation, which excites molecular

vibrations.[5]

Experimental Protocol: Acquiring an FTIR Spectrum

For a liquid sample like methyl 3-bromo-2-methylpropanoate, the following procedure is

common:

Sample Preparation: A thin film of the neat liquid is prepared between two salt plates (e.g.,
NaCl or KBr), which are transparent to infrared radiation.[6][7]

Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer. A background spectrum of the empty salt plates is first recorded and
automatically subtracted from the sample spectrum to eliminate atmospheric and
instrumental interferences.

IR Data Summary
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Wavenumber (cm~?) Intensity Assignment
~2980-2850 Medium C-H stretching (alkane)
~1740 Strong C=0 stretching (ester)
~1460, ~1380 Medium C-H bending (alkane)
~1200 Strong C-O stretching (ester)
~650 Medium-Strong C-Br stretching

Interpretation and Rationale

e C-H stretching (~2980-2850 cm~1): These absorptions are characteristic of the stretching
vibrations of the sp® hybridized C-H bonds in the methyl and methylene groups.

e C=0 stretching (~1740 cm~1): A strong, sharp absorption band in this region is a definitive
indicator of the carbonyl group in an ester.[4]

e C-H bending (~1460, ~1380 cm~1): These bands correspond to the bending vibrations of the
C-H bonds.

e C-O stretching (~1200 cm~1): Esters typically show a strong C-O stretching band in this
region.

o C-Br stretching (~650 cm~1): The absorption due to the C-Br stretching vibration is expected
in the fingerprint region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ions. It provides information about the molecular weight and the fragmentation pattern
of a molecule upon ionization.[8]

Experimental Protocol: Acquiring an Electron lonization (El) Mass Spectrum

A common method for analyzing small, volatile organic molecules is Gas Chromatography-
Mass Spectrometry (GC-MS) with Electron lonization (El):
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Sample Introduction: The sample is injected into a gas chromatograph, which separates the
components of the sample. The separated methyl 3-bromo-2-methylpropanoate then
enters the mass spectrometer.

lonization: In the ion source, the molecules are bombarded with a high-energy electron beam
(typically 70 eV), causing the ejection of an electron and the formation of a molecular ion
(M*).[9]

Fragmentation: The excess energy from the ionization process often causes the molecular
ion to fragment into smaller, characteristic ions.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which
separates them based on their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of ion abundance versus m/z.

Mass Spectrometry Data Summary

The mass spectrum of methyl 3-bromo-2-methylpropanoate will exhibit a molecular ion peak

and several fragment ions. Due to the presence of bromine, which has two major isotopes ("°Br

and 81Br) in a nearly 1:1 ratio, any fragment containing a bromine atom will appear as a pair of

peaks (M and M+2) of almost equal intensity.

Expected Key Fragments:

[M]*e and [M+2]*+ (m/z 180 and 182): The molecular ion peaks.
[M - OCHs]* (m/z 149 and 151): Loss of the methoxy radical.
[M - Br]* (m/z 101): Loss of a bromine radical. This is often a prominent peak.

[COOCHs]* (m/z 59): The methoxycarbonyl fragment.

Fragmentation Pathway Visualization
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Caption: Simplified fragmentation pathway of methyl 3-bromo-2-methylpropanoate.

Conclusion

The spectroscopic data presented in this guide provides a comprehensive and self-validating
system for the identification and characterization of methyl 3-bromo-2-methylpropanoate.
The *H and 3C NMR spectra reveal the detailed carbon-hydrogen framework, the IR spectrum
confirms the presence of the key ester and alkyl halide functional groups, and the mass
spectrum provides the molecular weight and characteristic fragmentation patterns. By
understanding the principles behind these techniques and the interpretation of the resulting
data, researchers can confidently utilize this versatile molecule in their synthetic and
developmental endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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